Cas no 445430-58-0 (BMS-345541)

• Product Name: BMS-345541
• CAS No: 445430-58-0
• MF: C₁₄H₁₇N₅
• MW: 255.318281888962
• MDL: MFCD18089812
• CID: 834223
• Update Time: 2025-06-14

BMS-345541 Chemical and Physical Properties

Names and Identifiers

• BMS345541
• BMS-345541
• N'-(1,8-dimethylimidazo[1,2-a]quinoxalin-4-yl)ethane-1,2-diamine
• N1-?(1,?8-?dimethylimidazo[1,?2-?a]?quinoxalin-?4-?yl)?-1,?2-?Ethanediamine
• BMS345541 (free base)
• Kinome_3215
• UNII-26SU0NEF5F
• N1-(1,8-Dimethylimidazo[1,2-a]quinoxalin-4-yl)ethane-1,2-diamine

• MDL： MFCD18089812
• Inchi： 1S/C14H17N5/c1-9-3-4-11-12(7-9)19-10(2)8-17-14(19)13(18-11)16-6-5-15/h3-4,7-8H,5-6,15H2,1-2H3,(H,16,18)
• InChI Key： PSPFQEBFYXJZEV-UHFFFAOYSA-N
• SMILES： N12C(C)=CN=C1C(NCCN)=NC1C=CC(C)=CC2=1

Computed Properties

• Exact Mass: 255.14800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.041 g/l) (25 º C),
• PSA: 68.24000
• LogP: 2.64320

BMS-345541 Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on BMS-345541

Comprehensive Overview of BMS-345541 (CAS No. 445430-58-0): Mechanism, Applications, and Research Insights

BMS-345541 (CAS No. 445430-58-0) is a selective inhibitor of the IκB kinase (IKK) complex, specifically targeting the IKK-β subunit. This small molecule has garnered significant attention in biochemical and pharmacological research due to its potential therapeutic applications in inflammation, autoimmune diseases, and cancer. The compound's unique mechanism of action and specificity make it a valuable tool for studying the NF-κB signaling pathway, a critical regulator of immune responses and cell survival.

In recent years, the scientific community has increasingly focused on IKK inhibitors like BMS-345541 as potential treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. Researchers are also exploring its role in modulating tumor microenvironments, given the NF-κB pathway's involvement in cancer progression. The compound's ability to selectively inhibit IKK-β without affecting IKK-α has made it a subject of intense study, particularly in the context of precision medicine and targeted therapy.

One of the most frequently asked questions about BMS-345541 revolves around its pharmacokinetic properties and bioavailability. Studies have shown that the compound exhibits moderate oral bioavailability and good solubility, making it suitable for both in vitro and in vivo experiments. Its IC50 value for IKK-β inhibition is approximately 0.3 μM, demonstrating high potency. These characteristics have led to its widespread use in preclinical models, particularly in studies investigating NF-κB pathway dysregulation.

The growing interest in BMS-345541 is also reflected in its applications beyond traditional disease models. For instance, recent research has explored its potential in neurodegenerative diseases, such as Alzheimer's and Parkinson's, where chronic inflammation plays a key role. Additionally, its utility in immuno-oncology has been highlighted, with studies suggesting that combining BMS-345541 with checkpoint inhibitors could enhance antitumor immune responses.

From a technical standpoint, BMS-345541 is often compared to other IKK inhibitors, such as IKK-16 and TPCA-1, due to its superior selectivity profile. Researchers frequently inquire about optimal dosing protocols and potential off-target effects, which remain areas of active investigation. The compound's stability under various storage conditions (-20°C, desiccated) and compatibility with common assay buffers further contribute to its popularity in laboratory settings.

In summary, BMS-345541 (CAS No. 445430-58-0) represents a critical tool for advancing our understanding of the NF-κB pathway and its therapeutic implications. Its selectivity, robust pharmacological properties, and versatility in research applications continue to drive innovation in drug discovery and molecular biology. As the field evolves, this compound is likely to remain at the forefront of studies targeting inflammation, immunity, and cancer.